Cas no 2137096-76-3 (3-methoxy-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpropanamide)

• Product Name: 3-methoxy-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpropanamide
• CAS No: 2137096-76-3
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 6447870
• PubChem ID: 165948849
• Update Time: 2025-10-28

3-methoxy-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpropanamide
• EN300-1085003
• 2137096-76-3
• 3-methoxy-N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]propanamide
• 2137779-09-8
• EN300-768562
• 3-methoxy-N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}propanamide

• Inchi： 1S/C13H24N2O3/c1-17-8-4-12(16)15-11-2-5-13(6-3-11)10-14-7-9-18-13/h11,14H,2-10H2,1H3,(H,15,16)
• InChI Key： KBSUCCFHFAVUAG-UHFFFAOYSA-N
• SMILES： O1CCNCC21CCC(CC2)NC(CCOC)=O

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 59.6Ų

Additional information on 3-methoxy-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpropanamide

Comprehensive Overview of 3-Methoxy-N-((6R,9R)-1-Oxa-4-Azaspiro[5.5]Undecan-9-Yl)Propanamide (CAS No. 2137096-76-3)

The compound 3-Methoxy-N-((6R,9R)-1-Oxa-4-Azaspiro[5.5]Undecan-9-Yl)Propanamide, identified by its CAS No. 2137096-76-3, is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate spirocyclic framework and methoxy-propanamide functional group make it a promising candidate for drug discovery, particularly in the realm of central nervous system (CNS) therapeutics. Researchers are increasingly exploring its potential as a modulator of neurotransmitter receptors, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for novel spirocyclic compounds has surged, driven by their versatility in addressing complex biological pathways. The 1-Oxa-4-Azaspiro[5.5]Undecane core of this molecule is particularly noteworthy, as it combines oxygen and nitrogen heteroatoms within a rigid bicyclic structure. This design enhances binding affinity and metabolic stability, two critical factors in modern drug development. As the pharmaceutical industry shifts toward small-molecule therapeutics, compounds like 2137096-76-3 are at the forefront of innovation.

The methoxy-propanamide side chain further differentiates this compound, offering potential applications in pain management and neurodegenerative disease research. With growing public interest in non-opioid analgesics and neuroprotective agents, this molecule’s mechanism of action is a hot topic in academic and industrial circles. Its chiral centers at the 6R and 9R positions also underscore its relevance in enantioselective synthesis, a key focus area for green chemistry initiatives.

From a synthetic chemistry perspective, CAS No. 2137096-76-3 presents intriguing challenges and opportunities. The spirocyclic scaffold requires advanced stereocontrol techniques, making it a benchmark for testing new catalytic methodologies. Recent publications highlight its use in asymmetric hydrogenation and ring-closing metathesis, reflecting broader trends in sustainable catalysis. These advancements resonate with the global push for eco-friendly synthetic routes, a priority for regulatory agencies and investors alike.

Beyond its chemical attributes, the compound’s nomenclature itself—3-Methoxy-N-((6R,9R)-1-Oxa-4-Azaspiro[5.5]Undecan-9-Yl)Propanamide—serves as a case study in IUPAC naming conventions. For researchers and students, understanding its systematic name provides insights into molecular connectivity and functional group prioritization. This educational angle aligns with frequent search queries like "how to name complex organic compounds" or "spirocyclic IUPAC rules", making the compound a practical reference for chemistry enthusiasts.

In conclusion, 2137096-76-3 exemplifies the intersection of structural ingenuity and therapeutic potential. Its relevance to CNS drug development, sustainable synthesis, and chemical education ensures its continued prominence in scientific discourse. As research progresses, this compound may well become a cornerstone in the next generation of bioactive small molecules.